Cas no 78282-35-6 (2-Bromo-4-methoxythiophene)

• Product Name: 2-Bromo-4-methoxythiophene
• CAS No: 78282-35-6
• MF: C₅H₅BrOS
• MW: 193.061599493027
• CID: 5707374
• PubChem ID: 12686258
• Update Time: 2025-11-07

2-Bromo-4-methoxythiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-methoxythiophene
• SCHEMBL8502210
• 78282-35-6
• Thiophene, 2-bromo-4-methoxy-
• 2-Bromo-4-methoxythiophene

• Inchi： 1S/C5H5BrOS/c1-7-4-2-5(6)8-3-4/h2-3H,1H3
• InChI Key： CNBCXSDWQUOGFH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)OC

Computed Properties

• Exact Mass: 191.92445g/mol
• Monoisotopic Mass: 191.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-4-methoxythiophene

2-Bromo-4-Methoxythiophene (CAS No. 78282-35-6): A Comprehensive Overview

2-Bromo-4-methoxythiophene is a heterocyclic aromatic compound with the CAS registry number 78282-35-6. This compound belongs to the class of thiophenes, which are five-membered rings consisting of four carbon atoms and one sulfur atom. The presence of a bromine atom at the 2-position and a methoxy group at the 4-position introduces unique electronic and structural properties to this molecule, making it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 2-bromo-4-methoxythiophene typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation followed by bromination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. Researchers have also explored microwave-assisted synthesis techniques, which significantly accelerate the reaction process while maintaining high purity levels.

Structurally, 2-bromo-4-methoxythiophene exhibits aromaticity due to the conjugation of π-electrons within the thiophene ring. The bromine substituent at the 2-position introduces electron-withdrawing effects, while the methoxy group at the 4-position contributes electron-donating effects through resonance. This balance of electronic properties makes the compound versatile in its reactivity and functionality. For instance, the bromine atom can act as a leaving group in nucleophilic substitution reactions, enabling further functionalization of the molecule.

Recent studies have highlighted the potential of 2-bromo-4-methoxythiophene in drug discovery and materials science. In medicinal chemistry, this compound has been investigated as a building block for designing bioactive molecules targeting various therapeutic areas, such as anti-inflammatory agents and anticancer drugs. Its ability to form stable complexes with metal ions has also made it a candidate for coordination chemistry applications.

In materials science, 2-bromo-4-methoxythiophene has shown promise as a precursor for synthesizing conductive polymers and organic semiconductors. The thiophene moiety is known for its excellent charge transport properties, which are further modulated by the substituents in this compound. Researchers have successfully incorporated this compound into polymer blends to enhance their electronic properties, paving the way for applications in flexible electronics and optoelectronic devices.

The physical properties of 2-bromo-4-methoxythiophene include a melting point of approximately 115°C and a boiling point around 300°C under standard conditions. Its solubility is moderate in organic solvents such as dichloromethane and THF but limited in polar solvents like water due to its hydrophobic nature. These properties make it suitable for use in organic synthesis protocols that require controlled solubility profiles.

From an environmental standpoint, 2-bromo-4-methoxythiophene exhibits moderate stability under normal storage conditions. However, prolonged exposure to light or oxidizing agents may lead to degradation. Proper handling and storage practices are recommended to ensure safety and maintain product integrity.

In summary, 2-bromo-4-methoxythiophene (CAS No. 78282-35-6) is a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical structure, combined with recent advancements in synthetic methodologies, positions it as a valuable tool for exploring new frontiers in organic chemistry, materials science, and drug discovery.